![molecular formula C15H9F3N2OS B2858272 N-(benzo[d]thiazol-5-yl)-3-(trifluoromethyl)benzamide CAS No. 923070-11-5](/img/structure/B2858272.png)
N-(benzo[d]thiazol-5-yl)-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(benzo[d]thiazol-5-yl)-3-(trifluoromethyl)benzamide” is a compound that contains a benzothiazole ring, a trifluoromethyl group, and an amide group . The benzothiazole ring is a heterocyclic compound, consisting of a benzene ring fused to a thiazole ring. The trifluoromethyl group is a functional group in organic chemistry that has three fluorine atoms attached to a carbon atom. The amide group consists of a carbonyl group (a carbon atom double-bonded to an oxygen atom) and a nitrogen atom .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzothiazole ring, the trifluoromethyl group, and the amide group . The exact structure would depend on the specific locations of these groups within the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the reactivity of the benzothiazole ring, the trifluoromethyl group, and the amide group . The trifluoromethyl group is known to be a strong electron-withdrawing group, which could influence the reactivity of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the benzothiazole ring, the trifluoromethyl group, and the amide group . For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity, solubility, and reactivity .Scientific Research Applications
Supramolecular Gelators
Research has shown that derivatives of N-(thiazol-2-yl)benzamide, which share structural similarities with N-(benzo[d]thiazol-5-yl)-3-(trifluoromethyl)benzamide, act as supramolecular gelators. These compounds have demonstrated gelation behavior towards ethanol/water and methanol/water mixtures, highlighting their potential in creating stable gels with low minimum gelator concentrations. The gelation mechanism involves multiple non-covalent interactions, such as π-π interaction along with cyclic N–H⋯N and S⋯O interaction, indicating their application in crystal engineering and material science (Yadav & Ballabh, 2020).
Antimicrobial Agents
Compounds derived from N-(benzo[d]thiazol-2-yl)-2-(3-(furan-2-yl)-[1,2,4] triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide have been synthesized and characterized for their antimicrobial properties. These compounds were tested against various gram-positive and gram-negative bacteria, as well as fungi, showing significant antibacterial and antifungal activities. This research underscores the potential of this compound derivatives in developing new antimicrobial agents (Patel, H. S. Patel, & Shah, 2015).
Corrosion Inhibitors
Benzothiazole derivatives, related to this compound, have been synthesized and studied for their corrosion inhibiting effects on steel in acidic environments. These studies have demonstrated that such compounds offer substantial protection against corrosion, potentially applicable in industrial settings where metal preservation is crucial (Hu et al., 2016).
Anticancer Evaluation
Investigations into N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives have revealed promising anticancer activities against various human cancer cell lines. These findings indicate the therapeutic potential of benzamide derivatives in oncology, offering a basis for further research into targeted cancer treatments (Tiwari et al., 2017).
Electrochemical Synthesis
The electrochemical synthesis of benzothiazoles and thiazolopyridines from thioamides has been explored, utilizing a metal- and reagent-free method. This approach provides a green and efficient pathway to synthesize benzothiazole derivatives, highlighting the chemical versatility of these compounds in pharmaceuticals and organic materials (Qian et al., 2017).
Future Directions
Properties
IUPAC Name |
N-(1,3-benzothiazol-5-yl)-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F3N2OS/c16-15(17,18)10-3-1-2-9(6-10)14(21)20-11-4-5-13-12(7-11)19-8-22-13/h1-8H,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTGALPHFUULBPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=CC3=C(C=C2)SC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.